Cas no 1248220-72-5 (methyl 2-4-(methylamino)butanamidoacetate)

• Product Name: methyl 2-4-(methylamino)butanamidoacetate
• CAS No: 1248220-72-5
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD16042789
• CID: 5605638
• PubChem ID: 60914833
• Update Time: 2025-05-24

methyl 2-4-(methylamino)butanamidoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(methylamino)butanamido]acetate
• 1248220-72-5
• EN300-880507
• Glycine, N-[4-(methylamino)-1-oxobutyl]-, methyl ester
• methyl 2-4-(methylamino)butanamidoacetate

• MDL： MFCD16042789
• Inchi： 1S/C8H16N2O3/c1-9-5-3-4-7(11)10-6-8(12)13-2/h9H,3-6H2,1-2H3,(H,10,11)
• InChI Key： BLFNITPUHNNCQJ-UHFFFAOYSA-N
• SMILES： O=C(CCCNC)NCC(=O)OC

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 332.2±22.0 °C(Predicted)
• pka: 14.45±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on methyl 2-4-(methylamino)butanamidoacetate

Methyl 2-(4-(Methylamino)Butanamido)Acetate: A Comprehensive Overview

Methyl 2-(4-(methylamino)butanamido)acetate, also known by its CAS number 1248220-72-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and biotechnology. The molecule consists of a methyl ester group attached to a glycine backbone, which is further substituted with a branched alkyl chain containing a methylamino group. This structure not only imparts unique physicochemical properties but also suggests potential bioactivity.

Recent studies have highlighted the importance of methyl 2-(4-(methylamino)butanamido)acetate in the context of peptide synthesis and as a precursor for more complex molecules. Its role as an amino acid derivative makes it a valuable building block in the construction of bioactive compounds. Researchers have explored its ability to participate in various chemical reactions, including peptide bond formation and esterification, which are critical steps in organic synthesis.

The synthesis of methyl 2-(4-(methylamino)butanamido)acetate typically involves multi-step processes, often starting from readily available amino acids. The introduction of the methylamino group and subsequent esterification are key steps that determine the compound's final structure and properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to ensure the purity and structural integrity of the synthesized product.

In terms of applications, methyl 2-(4-(methylamino)butanamido)acetate has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a structural analog in drug design has been explored in several studies. For instance, researchers have investigated its potential as an inhibitor of certain enzymes, which could lead to novel therapeutic agents for treating various diseases.

The pharmacokinetic properties of methyl 2-(4-(methylamino)butanamido)acetate are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the compound exhibits moderate solubility in aqueous solutions, which is an important factor for its bioavailability.

Moreover, the environmental impact of methyl 2-(4-(methylamino)butanamido)acetate has been considered in recent sustainability-focused research. Scientists are exploring methods to synthesize this compound using eco-friendly reagents and catalytic systems, thereby reducing its ecological footprint.

In conclusion, methyl 2-(4-(methylamino)butanamido)acetate, with its CAS number 1248220-72-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with ongoing research into its chemical properties and biological activities, positions it as a valuable tool in modern chemistry and pharmacology.